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Compound of Interest

Compound Name: TJ191

Cat. No.: B15580464

Get Quote

Technical Support Center: TJ191
This technical support center provides researchers, scientists, and drug development

professionals with essential information for the long-term storage and handling of the

recombinant protein TJ191.

Long-Term Storage Conditions
Proper storage of TJ191 is critical to maintain its stability and activity over time. The following

table summarizes the recommended long-term storage conditions for TJ191 in different

formats.
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Parameter Lyophilized TJ191
TJ191 in Solution (Stock
Concentration)

Storage Temperature -20°C to -80°C

-80°C (recommended) or

-20°C (acceptable for shorter

term)

Shelf Life
Up to 12 months at

-20°C/-80°C

Up to 6 months at -80°C; up to

1 month at -20°C[1]

Humidity Store with desiccant N/A (frozen)

Light Exposure Store in the dark Store in the dark

Container Tightly sealed vials
Tightly sealed, low protein-

binding microcentrifuge tubes

Notes
Avoid repeated freeze-thaw

cycles after reconstitution.

Aliquot to avoid repeated

freeze-thaw cycles. We

recommend adding a

cryoprotectant like glycerol

(final concentration of 5-50%)

for storage at -20°C.[1]

Troubleshooting Guide & FAQs
This section addresses common issues that may arise during the storage and handling of

TJ191.

Question: I accidentally left the lyophilized TJ191 powder at room temperature for a few hours.

Is it still usable? Answer: Short-term exposure to ambient temperatures is unlikely to affect the

stability of lyophilized TJ191. For periods of less than a week at temperatures higher than

recommended, no significant impact on product life or efficacy is expected. However, for

optimal performance, it is crucial to promptly transfer it to the recommended -20°C to -80°C

storage.

Question: After reconstitution, I notice some precipitation in my TJ191 solution. What should I

do? Answer: Precipitation can occur for several reasons, including improper buffer conditions or

protein concentration. We recommend briefly centrifuging the vial before use to pellet any
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aggregates.[1] Use the clear supernatant for your experiments. To prevent further precipitation,

ensure you are using the recommended reconstitution buffer and avoid vigorous vortexing.

Question: How many times can I freeze-thaw my TJ191 aliquot? Answer: We strongly advise

against repeated freeze-thaw cycles as this can lead to protein degradation and loss of activity.

It is best practice to aliquot the reconstituted TJ191 into single-use volumes before the initial

freeze.

Question: What is the best way to thaw my frozen TJ191 aliquots? Answer: For best results,

thaw aliquots on ice or at 4°C. Avoid thawing at room temperature or in a warm water bath, as

this can accelerate protein degradation. Once thawed, keep the aliquot on ice until you are

ready to use it in your experiment.

Question: Can I store my diluted, working solution of TJ191? Answer: We do not recommend

long-term storage of diluted TJ191 solutions. Working solutions should be prepared fresh on

the day of the experiment. If you must store it for a short period, keep it at 4°C for no longer

than one week.[1]

Experimental Workflow & Signaling Pathway
Experimental Workflow: Reconstitution and Aliquoting of TJ191

The following diagram outlines the standard procedure for reconstituting and aliquoting

lyophilized TJ191 for long-term storage and experimental use.
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Figure 1. Recommended workflow for the reconstitution and storage of TJ191.

Logical Troubleshooting Flow for TJ191 Handling

This diagram illustrates a logical decision-making process for troubleshooting common issues

with TJ191.
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Figure 2. A decision tree for troubleshooting experiments involving TJ191.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [long-term storage conditions for TJ191]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580464/docs#long-term-storage-conditions-for-
tj191]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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